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Abstract

1-Octadecanol, also known as stearyl alcohol, is a long-chain fatty alcohol with the chemical
formula CH3(CH2)16CH20H.[1][2] It is a white, waxy solid at room temperature and is widely
utilized across the pharmaceutical, cosmetic, and food industries for its versatile properties.[3]
[4] This technical guide provides an in-depth overview of the core physical and chemical
characteristics of 1-octadecanol, detailed experimental methodologies for their determination,
and its applications in drug development, particularly in novel drug delivery systems.

Physicochemical Properties

The functional utility of 1-octadecanol in various applications is a direct consequence of its
distinct physicochemical properties. A summary of these quantitative characteristics is
presented below.

Identification and General Properties
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Property Value Reference(s)
Chemical Name 1-Octadecanol [2]
Stearyl alcohol, Octadecan-1-
Synonyms [5]
ol
CAS Number 112-92-5
Chemical Formula C18H380 [2]
Molecular Weight 270.49 g/mol [2]
White, waxy flakes or granules
Appearance ] ] [3]
with a faint odor.
Thermal and Physical Properties
Property Value Reference(s)
Melting Point 56-60 °C [6]
Boiling Point 210 °C at 15 mmHg [2]
Density 0.812 g/cm3 at 25 °C [2]
Flash Point 185 °C (closed cup) [2]
Refractive Index 1.4388 at 60 °C [2]
Solubility and Partitioning
Property Value Reference(s)
Solubility in Water Insoluble [3]

Solubility in Organic Solvents

Soluble in ethanol, ether,

acetone, and chloroform.

[7]

LogP (Octanol-Water Partition

Coefficient)

7.4

[7]

Experimental Protocols for Property Determination
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Accurate and reproducible measurement of physicochemical properties is critical for
formulation development and quality control. The following sections detail standard
experimental methodologies for key properties of 1-octadecanol.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which 1-octadecanol transitions from a
solid to a liquid.

Methodology:

o Asmall, powdered sample of 1-octadecanol is packed into a capillary tube to a height of 2-3
mm.

e The capillary tube is placed in a melting point apparatus (e.g., a DigiMelt or Thiele tube).
o The sample is heated at a controlled rate (e.g., 2 °C/min) near the expected melting point.
e The temperature at which the first drop of liquid appears is recorded as the onset of melting.

o The temperature at which the last solid crystal melts is recorded as the completion of
melting.

e The melting point is reported as a range.[8]

Boiling Point Determination (Distillation Method)

Objective: To determine the temperature at which the vapor pressure of 1-octadecanol equals
the atmospheric pressure.

Methodology:
o A sample of 1-octadecanol (at least 5 mL) is placed in a distillation flask with boiling chips.

» The flask is heated, and the vapor is allowed to rise and equilibrate with the thermometer
bulb.
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o The temperature is recorded when the liquid is actively boiling and a steady stream of
distillate is collected.

e The atmospheric pressure is also recorded, as the boiling point is pressure-dependent.[9]
[10]

Solubility Assessment

Objective: To qualitatively or quantitatively determine the solubility of 1-octadecanol in various
solvents.

Methodology:

e A known mass of 1-octadecanol is added to a known volume of the solvent in a sealed
container.

e The mixture is agitated at a constant temperature for a specified period to reach equilibrium.
e The solution is then filtered to remove any undissolved solid.

e The concentration of 1-octadecanol in the filtrate is determined using an appropriate
analytical technique (e.g., gravimetry after solvent evaporation, or chromatography).[11]

Flash Point Determination (Closed-Cup Method)

Objective: To determine the lowest temperature at which the vapors of 1-octadecanol will ignite
in the presence of an ignition source.

Methodology:

» A specified volume of the sample is placed in the test cup of a closed-cup flash point tester
(e.g., Pensky-Martens).

e The sample is heated at a slow, constant rate with continuous stirring.

e An ignition source is directed into the cup at regular temperature intervals.
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e The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the sample to ignite.[12][13]

Applications in Drug Development

1-Octadecanol is a versatile excipient in pharmaceutical formulations, primarily due to its
safety, stability, and functional properties.

Solid Lipid Nanoparticles (SLNs) and Nanostructured
Lipid Carriers (NLCs)

1-Octadecanol is a key lipid component in the formulation of SLNs and NLCs, which are
advanced drug delivery systems for poorly water-soluble drugs. It acts as a solid matrix to
encapsulate the active pharmaceutical ingredient (API), providing benefits such as:

o Controlled and sustained drug release.[14]
» Protection of the API from degradation.
» Improved bioavailability.

The following diagram illustrates a typical workflow for the preparation of SLNs using the hot
homogenization technique.
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Workflow for Solid Lipid Nanoparticle (SLN) Preparation.

Nanoemulsions

Nanoemulsions are transparent or translucent oil-in-water or water-in-oil dispersions with
droplet sizes typically in the range of 20-200 nm. 1-Octadecanol can be incorporated into the
oil phase of nanoemulsions to enhance their stability and modify the release characteristics of

encapsulated drugs.

The following diagram illustrates the preparation of a nanoemulsion using the solvent

evaporation method.
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Workflow for Nanoemulsion Preparation.

Transdermal Penetration Enhancer

1-Octadecanol can act as a chemical penetration enhancer, facilitating the transport of drugs
across the stratum corneum, the outermost layer of the skin.[14] Its mechanism of action is

primarily attributed to its ability to disrupt the highly ordered lipid structure of the stratum
corneum.

The following diagram illustrates the proposed mechanism of action of 1-octadecanol as a
penetration enhancer.
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Mechanism of 1-Octadecanol as a Penetration Enhancer.

Conclusion

1-Octadecanol is a well-characterized fatty alcohol with a broad range of applications in drug
development. Its defined physicochemical properties, coupled with its roles as a lipid matrix
former in nanoparticles, a stabilizer in emulsions, and a penetration enhancer, make it an

invaluable excipient for formulation scientists. The experimental protocols and workflows

provided in this guide serve as a foundational resource for the effective utilization and

characterization of 1-octadecanol in pharmaceutical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1682479?utm_src=pdf-custom-synthesis
https://www.alphachem.biz/stearyl-alcohol/
http://www.phexcom.com/Content/pdf/stearyl%20alcohol.pdf
https://riddhisiddhichemicals.com/stearyl-alchohol/
https://www.atamanchemicals.com/stearyl-alcohol_u32491/
https://pubchem.ncbi.nlm.nih.gov/compound/Stearyl-Alcohol
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/305/096/s5751pis.pdf
https://wap.guidechem.com/question/what-is-the-role-of-1-octadeca-id127753.html
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://www.youtube.com/watch?v=Yysmew-I1PI
https://www.atamanchemicals.com/1-octadecanol_u32423/
https://www.benchchem.com/product/b1682479#physical-and-chemical-characteristics-of-1-octadecanol
https://www.benchchem.com/product/b1682479#physical-and-chemical-characteristics-of-1-octadecanol
https://www.benchchem.com/product/b1682479#physical-and-chemical-characteristics-of-1-octadecanol
https://www.benchchem.com/product/b1682479#physical-and-chemical-characteristics-of-1-octadecanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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